1-Boc-3-(4-chloro-2-fluorophenyl)pyrrolidine

Specification

• Molecular Formula: C15H19ClFNO2
• Molecular Weight: 299.77 g/mol
• IUPAC Name: tert-butyl 3-(4-chloro-2-fluorophenyl)pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C15H19ClFNO2/c1-15(2,3)20-14(19)18-7-6-10(9-18)12-5-4-11(16)8-13(12)17/h4-5,8,10H,6-7,9H2,1-3H3
• Standard InChI Key: FVHJEZFKVULTQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C2=C(C=C(C=C2)Cl)F

Introduction

1-Boc-3-(4-chloro-2-fluorophenyl)pyrrolidine is an organic compound belonging to the class of pyrrolidine derivatives. It features a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) protecting group and a 4-chloro-2-fluorophenyl group. The molecular formula for this compound is not explicitly provided in reliable sources, but it is known to have a molecular weight of approximately 299.77 g/mol.

Synthesis Methods

The synthesis of 1-Boc-3-(4-chloro-2-fluorophenyl)pyrrolidine typically involves several key steps, although detailed methods are not widely documented in accessible sources. Generally, such syntheses can be scaled for industrial production, optimizing yield and purity for commercial applications.

Comparison with Similar Compounds

Compound Name	Structure	Notable Differences
1-Boc-3-(2-fluorophenyl)pyrrolidine	Contains a 2-fluorophenyl group instead of 4-chloro-2-fluorophenyl	Different electronic properties affecting reactivity
1-Boc-3-(3-chloro-2-fluorophenyl)pyrrolidine	Contains a 3-chloro substituent	Variations in sterics leading to different biological activities
1-Boc-3-(dimethylamino)pyrrolidine	Contains a dimethylamino group instead of phenyl	Alters electronic characteristics significantly

These comparisons highlight how variations in substitution patterns on the pyrrolidine ring influence both chemical behavior and biological activity.

CAS Number and Availability

The CAS number for 1-Boc-3-(4-chloro-2-fluorophenyl)pyrrolidine is 2385410-53-5. This compound is available for research and development purposes from various suppliers, although specific pricing and stock information may require direct inquiry.